Cas no 2138529-71-0 (3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138529-71-0
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5844784
• PubChem ID: 165492720
• Update Time: 2025-10-31

3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine
• 2138529-71-0
• EN300-1150209

• Inchi： 1S/C12H23N3/c1-6-9(12(2,3)4)7-10-8-11(13)15(5)14-10/h8-9H,6-7,13H2,1-5H3
• InChI Key： NEUXZINVKQYVAR-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)CC(CC)C(C)(C)C

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138529-71-0)

3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 2138529-71-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This pyrazole derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound features a bulky alkyl group at the 3-position of the pyrazole ring, which may influence its pharmacokinetic properties and interaction with biological targets.

The molecular structure of 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine consists of a central pyrazole core substituted with a 1-methyl group at the 1-position and a 2-ethyl-3,3-dimethylbutyl group at the 3-position. This particular substitution pattern is not commonly found in commercially available pyrazole derivatives, making it a valuable scaffold for further chemical modification and exploration. The presence of the highly branched alkyl group may contribute to increased lipophilicity, which could enhance membrane permeability and improve oral bioavailability.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are heterocyclic compounds that serve as key motifs in many pharmacologically active molecules. They exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural flexibility of pyrazoles allows for the introduction of various substituents, enabling the design of compounds with tailored biological profiles.

One of the most compelling aspects of 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine is its potential as a lead compound for drug discovery. The bulky side chain at the 3-position may serve as a hinge region for binding to biological targets, while the methyl group at the 1-position could modulate electronic properties and enhance binding affinity. This compound has not yet been widely studied in clinical settings, but its structural features suggest it may be useful in developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. These tools have been instrumental in designing and optimizing pyrazole derivatives like 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine for specific therapeutic applications. For instance, virtual screening algorithms can identify potential binding pockets on proteins or enzymes where this compound might interact effectively.

The synthesis of 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine presents both challenges and opportunities for organic chemists. The introduction of the highly branched alkyl group requires careful selection of reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made it possible to construct complex molecular frameworks with increasing efficiency. Techniques such as cross-coupling reactions, organometallic chemistry, and transition-metal catalysis have all been employed in the synthesis of this compound.

Biological evaluation of 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amine has focused on its potential as an inhibitor or modulator of key enzymes involved in disease pathways. For example, studies have explored its activity against enzymes such as kinases or phosphodiesterases, which are implicated in cancer and inflammatory diseases. Preliminary results suggest that this compound may exhibit inhibitory effects on certain target proteins, making it a promising candidate for further investigation.

The pharmacokinetic properties of 3-(2-ethyl-3,3-dimethylbutyl)-1-methyl-1H-pyrazol-5-amino are also an area of active research. The lipophilic nature of the bulky side chain could influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for optimizing drug candidates and ensuring their efficacy in vivo. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize the compound's physicochemical properties.

In conclusion, 2138529-71-0 represents a structurally unique pyrazole derivative with significant potential in pharmaceutical research. Its distinctive substitution pattern offers opportunities for designing novel therapeutic agents with improved pharmacological profiles. While further studies are needed to fully elucidate its biological activities and pharmacokinetic behavior, 2138529-71-0 stands as an important intermediate in the development of next-generation drugs targeting various diseases.